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Cat. No.: B1374375
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thietan-3-ol, a saturated four-membered heterocyclic alcohol containing a sulfur atom, has

garnered increasing interest in the field of medicinal chemistry and drug discovery. Its unique

structural and physicochemical properties, including a strained ring system and the presence of

a hydroxyl group, make it a valuable building block for the synthesis of novel therapeutic

agents. The thietane moiety can serve as a bioisosteric replacement for other functional

groups, such as carboxylic acids, potentially improving the pharmacokinetic and

pharmacodynamic profiles of drug candidates.[1][2] This guide provides a comprehensive

overview of thietan-3-ol, covering its synthesis, spectroscopic characterization, key reactions,

and applications, with a focus on providing practical insights for researchers in the

pharmaceutical sciences.
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Thietan-3-ol, with the CAS Number 10304-16-2, is a liquid at room temperature.[3][4] Its

structure and key properties are summarized in the table below.

Property Value Source

CAS Number 10304-16-2 [5][6][7]

Molecular Formula C₃H₆OS [7][8]

Molecular Weight 90.14 g/mol [7]

Appearance Liquid [3][4]

Boiling Point 185.8 °C at 760 mmHg [2]

Density 1.336 g/cm³ [2]

Flash Point 91.3 °C [2]

Spectroscopic Characterization
A thorough understanding of the spectroscopic signature of thietan-3-ol is crucial for its

identification and characterization in reaction mixtures and as a final product.

The proton (¹H) and carbon-¹³ (¹³C) NMR spectra of thietan-3-ol exhibit characteristic signals

corresponding to its unique structure. The chemical shifts are influenced by the

electronegativity of the sulfur and oxygen atoms and the strain of the four-membered ring.

¹H NMR (400 MHz, CDCl₃):

δ ~4.7-4.8 ppm (m, 1H): This multiplet corresponds to the methine proton at the C-3 position

(CH-OH).

δ ~3.4-3.5 ppm (t, J ≈ 7.5 Hz, 2H): This triplet is assigned to the axial protons on the C-2 and

C-4 carbons.

δ ~3.1-3.2 ppm (dd, J ≈ 7.5, 5.0 Hz, 2H): This doublet of doublets represents the equatorial

protons on the C-2 and C-4 carbons.

δ ~2.0-2.5 ppm (br s, 1H): This broad singlet is characteristic of the hydroxyl proton (-OH).[7]
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¹³C NMR (100 MHz, CDCl₃):

δ ~65-70 ppm: This signal is attributed to the C-3 carbon, which is bonded to the hydroxyl

group.

δ ~35-40 ppm: This peak corresponds to the C-2 and C-4 carbons of the thietane ring.[7]

The IR spectrum of thietan-3-ol displays characteristic absorption bands for its functional

groups.

Frequency (cm⁻¹) Intensity Assignment

3400-3200 Strong, Broad O-H stretch

2960-2850 Medium C-H stretch (aliphatic)

1450-1400 Medium CH₂ bend

1100-1000 Strong C-O stretch

700-600 Medium C-S stretch

Source:[7]

Electron ionization mass spectrometry (EI-MS) of thietan-3-ol would be expected to show a

molecular ion peak and characteristic fragmentation patterns.

m/z Possible Fragment Relative Abundance

90 [M]⁺ Moderate

72 [M - H₂O]⁺ High

61 [C₂H₅S]⁺ Moderate

46 [CH₂S]⁺ High

Source:[7]
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Several synthetic routes to thietan-3-ol have been reported, with the most common methods

involving the reduction of thietan-3-one or the reaction of an epoxide with a sulfur nucleophile.

Method 1: Reduction of Thietan-3-one
A straightforward and high-yielding method for the preparation of thietan-3-ol is the reduction of

the corresponding ketone, thietan-3-one. Sodium borohydride (NaBH₄) is a commonly used

reducing agent for this transformation.[9]

Experimental Protocol: Reduction of Thietan-3-one to Thietan-3-ol

Materials:

Thietan-3-one

Methanol (MeOH)

Dichloromethane (DCM)

Sodium borohydride (NaBH₄)

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Water

Procedure:

Dissolve thietan-3-one (1.0 eq) in a mixture of dichloromethane and methanol at 0-5 °C

under a nitrogen atmosphere.

Slowly add sodium borohydride (3.0 eq) portion-wise to the stirred solution, maintaining the

temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 5 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, carefully quench the reaction by the slow addition of water.

Filter the mixture and concentrate the filtrate under reduced pressure.

Extract the aqueous residue with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield thietan-3-ol as a colorless oil. The product can be further purified

by column chromatography on silica gel if necessary.[10]

Reagents

Thietan-3-one Thietan-3-olReduction

NaBH4, MeOH/DCM

Click to download full resolution via product page

Caption: Reduction of thietan-3-one to thietan-3-ol.

Method 2: Synthesis from Epichlorohydrin
An alternative route to thietan-3-ol starts from the readily available epoxide, epichlorohydrin (2-

(chloromethyl)oxirane). This method involves the reaction with a sulfur source, such as

hydrogen sulfide, in the presence of a base.[3][9]

Experimental Protocol: Synthesis of Thietan-3-ol from Epichlorohydrin

Materials:

Epichlorohydrin (2-(chloromethyl)oxirane)

Hydrogen sulfide (H₂S)
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Barium hydroxide (Ba(OH)₂) or Potassium hydroxide (KOH)

Water

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a well-ventilated fume hood, prepare a solution of barium hydroxide or potassium

hydroxide in water.

Bubble hydrogen sulfide gas through the basic solution to generate the hydrosulfide anion

(HS⁻).

Add epichlorohydrin dropwise to the stirred solution. The reaction is typically exothermic and

may require cooling to maintain a controlled temperature.

After the addition is complete, continue stirring at room temperature or with gentle heating

until the reaction is complete (monitored by TLC or GC-MS).

Extract the reaction mixture with ethyl acetate.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure to obtain crude thietan-3-

ol, which can be purified by distillation or column chromatography.[3]

Reagents

Epichlorohydrin MercaptoalkanolateNucleophilic Ring Opening

H2S, Base (e.g., Ba(OH)2)

Thietan-3-olIntramolecular Cyclization
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Caption: Synthesis of thietan-3-ol from epichlorohydrin.

Reactions and Synthetic Utility of Thietan-3-ol
Thietan-3-ol is a versatile intermediate that can undergo various chemical transformations,

making it a valuable building block in organic synthesis.

Oxidation to Thietan-3-one
The hydroxyl group of thietan-3-ol can be oxidized to the corresponding ketone, thietan-3-one,

using various oxidizing agents. This reaction is the reverse of the synthesis method described

above and provides access to a key precursor for other thietane derivatives.[9]

Substitution Reactions
The hydroxyl group can be converted into a good leaving group, such as a tosylate or

mesylate, allowing for subsequent nucleophilic substitution reactions. This provides a pathway

to introduce a wide range of functional groups at the 3-position of the thietane ring, including

amines, azides, and carbon nucleophiles.[8]

Bioisosteric Replacement of Carboxylic Acids
One of the most significant applications of thietan-3-ol in drug discovery is its use as a

bioisostere for the carboxylic acid functional group.[2] The thietane ring can mimic the spatial

arrangement and hydrogen bonding capabilities of a carboxylic acid, while offering improved

metabolic stability and cell permeability. This strategy has been successfully employed in the

design of various enzyme inhibitors and receptor modulators.[2]

Applications in Drug Discovery
The thietane scaffold is increasingly recognized for its potential to enhance the properties of

drug candidates.[1] Thietane-containing molecules have shown promise in various therapeutic

areas, including oncology, infectious diseases, and inflammation.[11] The incorporation of a

thietan-3-ol moiety or its derivatives can lead to:
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Improved Potency and Selectivity: The rigid, three-dimensional structure of the thietane ring

can provide a well-defined orientation for pharmacophoric groups, leading to enhanced

binding affinity and selectivity for the target protein.[11]

Enhanced Metabolic Stability: The thietane ring is generally more resistant to metabolic

degradation compared to more flexible acyclic or larger ring systems.

Modulation of Physicochemical Properties: The polarity and hydrogen bonding capacity of

the hydroxyl group in thietan-3-ol can be leveraged to optimize the solubility and permeability

of a drug candidate.

Safety Information
Thietan-3-ol is a chemical that should be handled with appropriate safety precautions in a

laboratory setting. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and

it causes skin and serious eye irritation.[12] It may also cause respiratory irritation.[12]

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[3][12]

It is essential to consult the Safety Data Sheet (SDS) for thietan-3-ol before handling and to

use appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.[13] All work should be performed in a well-ventilated fume hood.[13]
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Thietan-3-ol is a valuable and versatile building block for medicinal chemistry and drug

discovery. Its straightforward synthesis, well-defined spectroscopic properties, and diverse

reactivity make it an attractive starting material for the preparation of novel and complex

molecules with potential therapeutic applications. The ability of the thietane moiety to act as a

bioisostere for other functional groups further highlights its importance in the design of next-

generation pharmaceuticals. As the demand for new and improved drugs continues to grow,

the utility of thietan-3-ol and its derivatives is expected to expand, offering new opportunities for

innovation in the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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